Cas no 2363782-27-6 (2-fluoro-5-(methyl-d3)pyrazine-3,6-d2)
2363782-27-6 structure
Product Name:2-fluoro-5-(methyl-d3)pyrazine-3,6-d2
CAS No:2363782-27-6
MF:C5H5FN2
MW:117.135812520981
CID:6825208
PubChem ID:172406356
Update Time:2025-03-01
2-fluoro-5-(methyl-d3)pyrazine-3,6-d2 Chemical and Physical Properties
Names and Identifiers
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- 2363782-27-6
- CS-23313
- 2-fluoro-5-(methyl-d3)pyrazine-3,6-d2
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- Inchi: 1S/C5H5FN2/c1-4-2-8-5(6)3-7-4/h2-3H,1H3/i1D3,2D,3D
- InChI Key: FOCFMCMBEIUYHX-RHIBPKLGSA-N
- SMILES: FC1=C([2H])N=C(C([2H])=N1)C([2H])([2H])[2H]
Computed Properties
- Exact Mass: 117.07506006Da
- Monoisotopic Mass: 117.07506006Da
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 76.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 25.8Ų
2-fluoro-5-(methyl-d3)pyrazine-3,6-d2 Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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